Cas no 123356-13-8 (erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI))

erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI) structure
123356-13-8 structure
Product Name:erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
CAS No:123356-13-8
MF:C6H8O5
MW:160.124722480774
CID:104180
PubChem ID:45089887
Update Time:2025-04-18

erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
    • 123356-13-8
    • (2S,4R)-Methyl 4-hydroxy-5-oxotetrahydrofuran-2-carboxylate
    • Inchi: 1S/C6H8O5/c1-10-6(9)4-2-3(7)5(8)11-4/h3-4,7H,2H2,1H3/t3-,4+/m1/s1
    • InChI Key: UNSIDMOABLNHFX-DMTCNVIQSA-N
    • SMILES: O1C([C@@H](C[C@H]1C(=O)OC)O)=O

Computed Properties

  • Exact Mass: 160.03714
  • Monoisotopic Mass: 160.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83

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